Cas no 17466-45-4 (Phalloidin)

• Product Name: Phalloidin
• CAS No: 17466-45-4
• MF: C₃₅H₄₈N₈O₁₁S
• MW: 788.86762714386
• MDL: MFCD06201852
• CID: 194943
• PubChem ID: 24898277
• Update Time: 2025-10-19

Phalloidin Chemical and Physical Properties

Names and Identifiers

• Phalloidin
• Phalloidin from Amanita phalloides
• Phalloidin, Amanita phalloides
• 28-(2,3-dihydroxy-2-methylpropyl)-18-hydroxy-34-(1-hydroxyethyl)-23,31-dimethyl-12-thia-10,16,22,25,27,30,33,36-octaazapentacyclo[12.11.11.03,11.04,9.016,20]hexatriaconta-3(11),4,6,8-tetraene-15,21,24,26,29,32,35-heptone
• Cyclic(L-alanyl-D-threonyl-L-cysteinyl-cis-4-hydroxy-L-prolyl-L-alanyl-2-mercapto-L-tryptophyl-4,5-dihydroxy-L-leucyl),cyclic (3,6)-sulfide
• EINECS 241-484-5
• Phalloidin from Amanita phalloi
• Phalloidine
• Nsc523214
• pto-l-tryptophyl-4,5-dihydroxy-l-leucyl),cyclic(3,6)-sulfide
• Cyclo(L-Ala-D-Thr-L-Cys(1)-L-c4Hyp-L-Ala-L-Trp2(1)-4,5'-dihydroxy-L-Leu-)
• Phalloidin *CAS#: 17466-45-4*
• Phalloidin, 90%, from Amanita phalloides
• cyclic(l-alanyl-d-threonyl-l-cysteinyl-cis-4-hydroxy-l-prolyl-l-alanyl-2-merca
• NSC-523214
• 17466-45-4
• Phalloidin from Amanita phalloides, >=90%
• LS-15367
• Cyclic(L-alanyl-D-threonyl-L-cysteinyl-cis-4-hydroxy-L-prolyl-L-alanyl-2-mercapto-L-tryptophyl-4, cyclic (3.fwdarw.6)-sulfide
• NS00015477
• GTPL4736
• 28-(2,3-Dihydroxy-2-methylpropyl)-18-hydroxy-34-(1-hydroxyethyl)-23,31-dimethyl-12-thia-10,16,22,25,27,30,33,36-octazapentacyclo[12.11.11.03,11.04,9.016,20]hexatriaconta-3(11),4,6,8-tetraene-15,21,24,26,29,32,35-heptone
• SCHEMBL39329
• DTXSID3037254
• Phalloidin is known as a heptapeptide phallotoxin.
• SMP1_000234
• (2,3-dihydroxy-2-methyl-propyl)-hydroxy-(1-hydroxyethyl)-dimethyl-[?]heptone
• 28-(2,3-dihydroxy-2-methylpropyl)-18-hydroxy-34-(1-hydroxyethyl)-23,31-dimethyl-12-thia-10,16,22,25,27,30,33,36-octaazapentacyclo[12.11.11.0^{3,11}.0^{4,9}.0^{16,20}]hexatriaconta-3(11),4,6,8-tetraene-15,21,24,26,29,32,35-heptone
• J-011024
• Cyclo(L-alanyl-2-mercapto-L-tryptophanyl-4,5-dihydroxy-L-leucyl-L-alanyl-threonyl-cysteinyl-L-cis-4-hydroxy-L-prolyl, cyclic (2, 6)-sulfide
• SCHEMBL39330
• CYCLIC(L-ALANYL-D-THREONYL-L-CYSTEINYL-CIS-4-HYDROXY-L- PROLYL-L-ALANYL-2-MERCAPTO-L-TRYPTOPHYL-4,5-DIHYDROXY-L- LEUCYL), CYCLIC (3,6)-SULFIDE
• PHALLOIDINE [HSDB]
• (1S,14R,18S,20S,23S,28S,31S,34R)-28-[(2R)-2,3-dihydroxy-2-methylpropyl]-18-hydroxy-34-[(1S)-1-hydroxyethyl]-23,31-dimethyl-12-thia-10,16,22,25,27,30,33,36-octazapentacyclo[12.11.11.03,11.04,9.016,20]hexatriaconta-3(11),4,6,8-tetraene-15,21,24,26,29,32,35-heptone
• CYCLO(L-ALANYL-D-THREONYL-L-CYSTEINYL-(4S)-4-HYDROXY-L-PROLYL-L-ALANYL-2-MERCAPTO-L-TRYPTOPHYL-(4R)-4,5-DIHYDROXY-L-LEUCYL), CYCLIC (3->6)-THIOETHER
• NSC 523214
• 5A520O87TI
• Phalloidine (>80%)
• HSDB 3524
• (1S,14R,18S,20S,23S,28S,31S,34R)-28-[(2R)-2,3-dihydroxy-2-methylpropyl]-18-hydroxy-34-[(1S)-1-hydroxyethyl]-23,31-dimethyl-12-thia-10,16,22,25,27,30,33,36-octaazapentacyclo[12.11.11.0(3,11).0(4,9).0(16,20)]hexatriaconta-3(11),4,6,8-tetraene-15,21,24,26,29,32,35-heptone
• CHEBI:8040
• C08439
• Cyclic(L-alanyl-D-threonyl-L-cysteinyl-cis-4-hydroxy-L-prolyl-L-alanyl-2-mercapto-L-tryptophyl-4,5-dihydroxy-L-leucyl), cyclic (3,6)-sulfide
• PHALLOIDIN [MI]
• Q2266164
• BRN 4347460
• UNII-5A520O87TI
• KPKZJLCSROULON-UHFFFAOYSA-N
• Mast Cell Degranulating (MCD) Peptide
• DA-65261

• MDL： MFCD06201852
• Inchi： 1S/C35H48N8O11S/c1-15-27(47)38-22-10-20-19-7-5-6-8-21(19)41-33(20)55-13-24(34(53)43-12-18(46)9-25(43)31(51)37-15)40-32(52)26(17(3)45)42-28(48)16(2)36-30(50)23(39-29(22)49)11-35(4,54)14-44/h5-8,15-18,22-26,41,44-46,54H,9-14H2,1-4H3,(H,36,50)(H,37,51)(H,38,47)(H,39,49)(H,40,52)(H,42,48)
• InChI Key： KPKZJLCSROULON-UHFFFAOYSA-N
• SMILES： S1C2=C(C3C=CC=CC=3N2)CC2C(NC(C(NC(C)C(NC(C(C)O)C(NC(C1)C(N1CC(CC1C(NC(C)C(N2)=O)=O)O)=O)=O)=O)=O)CC(C)(CO)O)=O

Computed Properties

• Exact Mass: 788.31600
• Monoisotopic Mass: 788.316
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 55
• Rotatable Bond Count: 4
• Complexity: 1510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 324
• XLogP3: -1.7
• Topological Polar Surface Area: 317A^2

Experimental Properties

• Color/Form: Uncertain
• Density: 1.1612 (rough estimate)
• Melting Point: 280-282°
• Boiling Point: 1370.5°Cat760mmHg
• Flash Point: 782.6°C
• Refractive Index: 1.7400 (estimate)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 316.92000
• LogP: -1.83500
• Merck: 13,7273
• Solubility: Uncertain
• Specific Rotation: +55.7°(D/20℃)(c=0.5,メタノール)

Phalloidin Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H300 +H310 + H330
• Warning Statement： P260-P264-P280-P284-P301 + P310-P302 + P350
• Hazardous Material transportation number：UN 3462 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 26/27/28
• Safety Instruction： 22-28-36/37-45
• FLUKA BRAND F CODES：18
• RTECS：SE9800000
• Hazardous Material Identification：
• Hazard Level：6.1(a)
• HazardClass：6.1(a)
• PackingGroup：I
• Toxicity：LD50 i.m. in albino mice: 3.3 mg/g (Vogt); LD50 i.p. in mice: 2 mg/kg (Wieland, Wieland)
• Storage Condition：Powder -80°C 2 years   -20°C 1 year In solvent -80°C 6 months   -20°C 1 month
• Safety Term：6.1(a)
• Risk Phrases：R26/27/28

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Oligopeptides